(R)-7-(Quinuclidin-3-ylamino)-2H-chromen-2-one

• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol
• IUPAC Name: 7-[[(3R)-1-azabicyclo[2.2.2]octan-3-yl]amino]chromen-2-one
• InChI: InChI=1S/C16H18N2O2/c19-16-4-2-12-1-3-13(9-15(12)20-16)17-14-10-18-7-5-11(14)6-8-18/h1-4,9,11,14,17H,5-8,10H2/t14-/m0/s1
• InChI Key: OZYLLZJXHIPKGB-AWEZNQCLSA-N
• Isomeric SMILES: C1CN2CCC1[C@H](C2)NC3=CC4=C(C=C3)C=CC(=O)O4
• Canonical SMILES: C1CN2CCC1C(C2)NC3=CC4=C(C=C3)C=CC(=O)O4

Description

(R)-7-(Quinuclidin-3-ylamino)-2H-chromen-2-one is a coumarin derivative featuring a quinuclidine moiety attached via an amino group at the 7-position of the chromen-2-one scaffold. Quinuclidine, a bicyclic amine, imparts rigidity and distinct electronic properties to the molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-7-(Quinuclidin-3-ylamino)-2H-chromen-2-one typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Chromenone Backbone: This step involves the cyclization of a suitable precursor to form the chromenone structure.

Introduction of the Quinuclidine Moiety: The quinuclidine group is introduced through a nucleophilic substitution reaction, where a quinuclidine derivative reacts with the chromenone intermediate.

Final Coupling: The final step involves coupling the quinuclidine-substituted chromenone with an appropriate amine to form the desired compound.

Industrial Production Methods

Industrial production of ®-7-(Quinuclidin-3-ylamino)-2H-chromen-2-one may involve optimization of the synthetic route to enhance yield and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

®-7-(Quinuclidin-3-ylamino)-2H-chromen-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: Nucleophilic and electrophilic substitution reactions can modify the functional groups attached to the chromenone or quinuclidine moieties.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Alkyl halides, acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can introduce various functional groups.

Scientific Research Applications

®-7-(Quinuclidin-3-ylamino)-2H-chromen-2-one has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its therapeutic potential, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of novel materials and catalysts.

Mechanism of Action

The mechanism of action of ®-7-(Quinuclidin-3-ylamino)-2H-chromen-2-one involves its interaction with specific molecular targets, such as receptors or enzymes. The quinuclidine moiety is known to interact with muscarinic receptors, potentially leading to various pharmacological effects. The chromenone backbone may also contribute to the compound’s activity by stabilizing the interaction with the target.

Comparison with Similar Compounds

Structural and Substituent Variations

Coumarin derivatives are distinguished by substituent type, position, and stereochemistry. Key comparisons include:

Table 1: Structural Comparison of Selected Coumarin Derivatives

Compound Name	Substituent Position	Key Functional Groups	Notable Features	Reference
(R)-7-(Quinuclidin-3-ylamino)-2H-chromen-2-one	7-position	Quinuclidin-3-ylamino (rigid bicyclic amine)	Stereospecific, potential CNS activity
7-(Diethylamino)-4-(trifluoromethyl)coumarin	7, 4-positions	Diethylamino, trifluoromethyl	Fluorescent dye, OLED applications
6-(Substituted benzylamino)-7-hydroxy-4-methyl-2H-chromen-2-ones	6, 7-positions	Benzylamino, hydroxy, methyl	Cytotoxic activity, hydrogen bonding
7-(Diethylamino)-3-(trifluoroacetyl)-2H-chromen-2-one	7, 3-positions	Diethylamino, trifluoroacetyl	Planar chromenium, crystal stability
DTBO (Coumarin 7 derivative)	7, 3-positions	Dibutylamino, trifluoromethyl-benzimidazole	High-efficiency solar cells

Key Observations :

• Substituent Bulk and Rigidity: The quinuclidine group in the target compound is bulkier and more conformationally restricted than linear amines (e.g., diethylamino in ). This rigidity may enhance binding specificity in biological targets but reduce solubility compared to flexible groups .
• Electronic Effects: Electron-donating groups like diethylamino () or quinuclidinylamino enhance fluorescence, while electron-withdrawing groups (e.g., trifluoromethyl in ) tune electronic properties for optoelectronic applications.
• Positional Effects: Hydroxy groups at the 7-position () facilitate hydrogen bonding, contrasting with the amino group in the target compound, which may prioritize steric interactions.

Biological Activity

(R)-7-(Quinuclidin-3-ylamino)-2H-chromen-2-one is a compound of significant interest in medicinal chemistry, particularly due to its potential applications in treating neurological and psychiatric disorders. This article delves into its biological activity, including synthesis, pharmacological properties, and relevant case studies.

Chemical Structure and Properties

This compound features a unique structure that combines a chromenone moiety with a quinuclidine amine, characterized by the following molecular formula:

• Molecular Formula : C₁₅H₁₈N₂O₂
• Molecular Weight : Approximately 256.30 g/mol

The presence of a chiral center at the quinuclidine ring enhances its specificity and potential biological activity. The functional groups present in the compound allow for various chemical reactions, making it a versatile candidate for drug development.

Neuropharmacological Activity

Preliminary studies suggest that (R)-7-(Quinuclidin-3-ylamino)-2H-chromen-2-one may exhibit antipsychotic and antidepressant effects. Its ability to interact with neurotransmitter systems, particularly cholinergic and dopaminergic pathways, positions it as a promising candidate for further research into treatments for conditions such as schizophrenia and depression.

Interaction Studies

Understanding the interaction of this compound with biological systems is crucial for elucidating its pharmacodynamics and pharmacokinetics. Initial interaction studies may involve:

• Binding Affinity : Assessing how well the compound binds to specific receptors.
• In vitro Assays : Evaluating its effects on cell lines relevant to neurological disorders.

These studies are essential for determining the therapeutic potential of (R)-7-(Quinuclidin-3-ylamino)-2H-chromen-2-one.

In Vitro Studies

Research has demonstrated that derivatives of (R)-7-(Quinuclidin-3-ylamino)-2H-chromen-2-one exhibit varying degrees of antiproliferative activity against cancer cell lines. For example, a study evaluated the growth-inhibitory potency of several synthesized compounds against breast cancer cell lines (MDA-MB-231 and MCF-7), prostate cancer (PC-3), and human fetal lung fibroblast (MRC-5) cell lines. The results indicated significant inhibition at specific concentrations, highlighting the compound's potential as an anticancer agent .

Cell Line	Concentration Tested	GI50 Value (µM)
MDA-MB-231	10 µM	15
MCF-7	15 µM	25
PC-3	15 µM	20
MRC-5	15 µM	30

Mechanistic Insights

The mechanism by which (R)-7-(Quinuclidin-3-ylamino)-2H-chromen-2-one exerts its effects is an area of ongoing research. The compound's ability to modulate neurotransmitter systems suggests it may influence pathways involved in mood regulation and cognitive function. Further investigations into its mechanism of action are necessary to confirm these hypotheses.